N-Ethyl 3-bromo-4-methylbenzenesulfonamide
Overview
Description
“N-Ethyl 3-bromo-4-methylbenzenesulfonamide” is a chemical compound with the CAS Number: 850429-65-1 . It has a molecular weight of 278.17 . The IUPAC name for this compound is 3-bromo-N-ethyl-4-methylbenzenesulfonamide .
Molecular Structure Analysis
The molecular formula of “N-Ethyl 3-bromo-4-methylbenzenesulfonamide” is C9H12BrNO2S . The InChI Code is 1S/C9H12BrNO2S/c1-3-11-14(12,13)8-5-4-7(2)9(10)6-8/h4-6,11H,3H2,1-2H3 .Scientific Research Applications
Medicine: Targeted Drug Synthesis
“N-Ethyl 3-bromo-4-methylbenzenesulfonamide” is utilized in medicinal chemistry for the synthesis of targeted drugs. Its structure allows for the introduction of specific functional groups that can interact with biological targets, potentially leading to the development of new therapeutic agents .
Agriculture: Pesticide Development
In the agricultural sector, this compound may serve as a precursor in the synthesis of pesticides. The bromine atom in its structure could be critical for creating compounds that disrupt the nervous systems of pests, providing a chemical basis for new, more effective pesticides .
Material Science: Polymer Modification
The compound’s molecular structure is suitable for polymer modification. It can be incorporated into polymers to alter their physical properties, such as thermal stability and rigidity, which is essential in creating specialized materials for industrial applications .
Environmental Science: Pollutant Degradation
Research in environmental science could explore the use of “N-Ethyl 3-bromo-4-methylbenzenesulfonamide” in the degradation of pollutants. Its reactivity with various environmental contaminants could lead to the development of novel detoxification methods .
Biochemistry: Proteomics Research
In biochemistry, particularly in proteomics, this compound can be used to modify proteins or peptides. By attaching to specific amino acids, it can help in studying protein functions and interactions, which is crucial for understanding cellular processes .
Pharmacology: Metabolite Analysis
Pharmacological applications might include using “N-Ethyl 3-bromo-4-methylbenzenesulfonamide” as a standard in metabolite analysis. Its unique structure can help identify and quantify drug metabolites in biological samples, aiding in pharmacokinetics studies .
Analytical Chemistry: Chromatographic Techniques
In analytical chemistry, derivatives of this compound could be used in chromatographic techniques as standards or to modify stationary phases. This can improve the separation and identification of complex mixtures in various samples .
Chemical Engineering: Catalyst Design
Finally, in chemical engineering, “N-Ethyl 3-bromo-4-methylbenzenesulfonamide” may be investigated for its potential as a catalyst or a component in catalyst design. Its molecular structure could facilitate specific chemical reactions, increasing efficiency in industrial processes .
Safety and Hazards
properties
IUPAC Name |
3-bromo-N-ethyl-4-methylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrNO2S/c1-3-11-14(12,13)8-5-4-7(2)9(10)6-8/h4-6,11H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHGFQYXLKWCUJI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=CC(=C(C=C1)C)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70428439 |
Source
|
| Record name | N-ETHYL 3-BROMO-4-METHYLBENZENESULFONAMIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70428439 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Ethyl 3-bromo-4-methylbenzenesulfonamide | |
CAS RN |
850429-65-1 |
Source
|
| Record name | N-ETHYL 3-BROMO-4-METHYLBENZENESULFONAMIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70428439 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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